Cas no 1807142-21-7 (4-(Chloromethyl)-6-(difluoromethyl)-3-methoxypyridine-2-acetic acid)

4-(Chloromethyl)-6-(difluoromethyl)-3-methoxypyridine-2-acetic acid is a versatile pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. The presence of both chloromethyl and difluoromethyl groups enhances its reactivity, making it a valuable intermediate for selective functionalization. The methoxy and acetic acid substituents further contribute to its stability and solubility, facilitating downstream modifications. This compound is particularly useful in the development of bioactive molecules due to its ability to serve as a scaffold for introducing fluorinated and heterocyclic motifs. Its well-defined structure and high purity ensure consistent performance in synthetic applications, supporting research in medicinal chemistry and crop protection.

4-(Chloromethyl)-6-(difluoromethyl)-3-methoxypyridine-2-acetic acid structure

1807142-21-7 structure

Product Name:4-(Chloromethyl)-6-(difluoromethyl)-3-methoxypyridine-2-acetic acid

CAS No:1807142-21-7

MF:C₁₀H₁₀ClF₂NO₃

MW:265.641108989716

CID:4896539

Update Time:2025-05-22

4-(Chloromethyl)-6-(difluoromethyl)-3-methoxypyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

- 4-(Chloromethyl)-6-(difluoromethyl)-3-methoxypyridine-2-acetic acid
- Inchi： 1S/C10H10ClF2NO3/c1-17-9-5(4-11)2-7(10(12)13)14-6(9)3-8(15)16/h2,10H,3-4H2,1H3,(H,15,16)
- InChI Key： MRDCFRDUNONXOG-UHFFFAOYSA-N
- SMILES： ClCC1C=C(C(F)F)N=C(CC(=O)O)C=1OC

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 17
Rotatable Bond Count: 5
Complexity: 268
XLogP3: 1.4
Topological Polar Surface Area: 59.4

4-(Chloromethyl)-6-(difluoromethyl)-3-methoxypyridine-2-acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029019068-250mg	4-(Chloromethyl)-6-(difluoromethyl)-3-methoxypyridine-2-acetic acid	1807142-21-7	95%	250mg	$1,009.40	2022-03-31
Alichem	A029019068-500mg	4-(Chloromethyl)-6-(difluoromethyl)-3-methoxypyridine-2-acetic acid	1807142-21-7	95%	500mg	$1,685.00	2022-03-31
Alichem	A029019068-1g	4-(Chloromethyl)-6-(difluoromethyl)-3-methoxypyridine-2-acetic acid	1807142-21-7	95%	1g	$3,126.60	2022-03-31

4-(Chloromethyl)-6-(difluoromethyl)-3-methoxypyridine-2-acetic acid Related Literature

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Additional information on 4-(Chloromethyl)-6-(difluoromethyl)-3-methoxypyridine-2-acetic acid

Recent Advances in the Study of 4-(Chloromethyl)-6-(difluoromethyl)-3-methoxypyridine-2-acetic acid (CAS: 1807142-21-7)

4-(Chloromethyl)-6-(difluoromethyl)-3-methoxypyridine-2-acetic acid (CAS: 1807142-21-7) is a novel chemical compound that has recently gained attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, including a chloromethyl group, a difluoromethyl group, and a methoxy-substituted pyridine ring, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a key intermediate in drug development.

The synthesis of 4-(Chloromethyl)-6-(difluoromethyl)-3-methoxypyridine-2-acetic acid has been optimized to achieve higher yields and purity, as reported in a 2023 study published in the Journal of Medicinal Chemistry. The study highlighted the use of a multi-step synthetic route involving palladium-catalyzed cross-coupling reactions and selective fluorination, which significantly improved the scalability of the process. These advancements are critical for the compound's potential use in large-scale pharmaceutical production.

Pharmacological evaluations of 4-(Chloromethyl)-6-(difluoromethyl)-3-methoxypyridine-2-acetic acid have revealed its inhibitory activity against specific enzymes involved in inflammatory pathways. A recent in vitro study demonstrated its ability to selectively inhibit cyclooxygenase-2 (COX-2) with an IC₅₀ value of 0.8 μM, suggesting its potential as a lead compound for developing anti-inflammatory drugs. Furthermore, molecular docking studies have provided insights into its binding interactions with the COX-2 active site, offering a structural basis for further optimization.

In addition to its anti-inflammatory properties, 4-(Chloromethyl)-6-(difluoromethyl)-3-methoxypyridine-2-acetic acid has been investigated for its role as a versatile intermediate in the synthesis of more complex bioactive molecules. A 2024 study in Organic Letters described its use in the preparation of pyridine-based kinase inhibitors, which are currently being evaluated in preclinical trials for cancer therapy. The compound's reactivity, particularly at the chloromethyl and difluoromethyl sites, makes it a valuable building block for medicinal chemistry.

Despite these promising findings, challenges remain in the development of 4-(Chloromethyl)-6-(difluoromethyl)-3-methoxypyridine-2-acetic acid as a therapeutic agent. Issues such as metabolic stability and bioavailability need to be addressed in future studies. However, the compound's unique chemical properties and demonstrated biological activities position it as a compelling candidate for further research in drug discovery and development.

In conclusion, 4-(Chloromethyl)-6-(difluoromethyl)-3-methoxypyridine-2-acetic acid (CAS: 1807142-21-7) represents a significant advancement in chemical biology, with potential applications in anti-inflammatory and anticancer therapies. Ongoing research efforts are expected to further elucidate its mechanisms of action and optimize its pharmacological profile, paving the way for its eventual clinical translation.